Cas no 36168-42-0 (Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester)

Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester structure
36168-42-0 structure
Product Name:Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester
CAS No:36168-42-0
MF:C11H18O3
MW:198.258823871613
CID:321781
PubChem ID:231834
Update Time:2025-04-19

Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester
    • ethyl 4,4-dimethyl-2-oxocyclohexane-1-carboxylate
    • 2-Ethoxycarbonyl-5,5-dimethylcyclohexanon
    • 3,3-Dimethyl-6-ethoxycarbonyl-cyclohexanon
    • 4,4-Dimethyl-2-oxo-cyclohexancarbonsaeure-aethylester
    • 4,4-dimethyl-2-oxo-cyclohexanecarboxylic acid ethyl ester
    • AC1L5MJQ
    • AC1Q6ECB
    • AR-1I9018
    • CTK4H6025
    • ethyl 4,4-dimethyl-2-oxocyclohexanecarboxylate
    • NSC28598
    • SureCN855129
    • SCHEMBL855129
    • WS-02247
    • DTXSID20282881
    • NSC-28598
    • ethyl4,4-dimethyl-2-oxocyclohexanecarboxylate
    • 36168-42-0
    • DB-108854
    • Inchi: 1S/C11H18O3/c1-4-14-10(13)8-5-6-11(2,3)7-9(8)12/h8H,4-7H2,1-3H3
    • InChI Key: UVFZWFKYBXSSKQ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)OCC)CCC(C)(C)C1

Computed Properties

  • Exact Mass: 198.12564
  • Monoisotopic Mass: 198.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
  • LogP: 1.94490

Cyclohexanecarboxylicacid, 4,4-dimethyl-2-oxo-, ethyl ester Related Literature

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